N-allyl-8-(4-ethoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-ethoxyphenyl)-4-oxo-N-prop-2-enyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C17H19N5O3/c1-3-9-18-15(23)14-16(24)22-11-10-21(17(22)20-19-14)12-5-7-13(8-6-12)25-4-2/h3,5-8H,1,4,9-11H2,2H3,(H,18,23)
• InChI Key: ZDXNIKKFTAXOQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCC=C
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazo[2,1-c][1,2,4]triazine ring, along with the attached functional groups. The exact structure would need to be determined using techniques such as NMR spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the allyl group might undergo reactions typical of alkenes, such as addition reactions. The carboxamide group could participate in reactions like hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like the carboxamide would likely make it somewhat soluble in polar solvents. Its melting and boiling points would depend on factors like the size and shape of the molecule, as well as the types of intermolecular forces it can form.

Future Directions

Compounds with similar structures have shown promise in various areas, including medicinal chemistry. Therefore, future research could potentially explore the biological activity of this compound, as well as its possible applications in fields like drug discovery.